Cas no 7693-49-4 ([2,6-di(propan-2-yl)phenyl] Carbonochloridate)

• Product Name: [2,6-di(propan-2-yl)phenyl] Carbonochloridate
• CAS No: 7693-49-4
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 983047
• PubChem ID: 271619
• Update Time: 2025-04-20

[2,6-di(propan-2-yl)phenyl] Carbonochloridate Chemical and Physical Properties

Names and Identifiers

• [2,6-di(propan-2-yl)phenyl] Carbonochloridate
• AC1Q5HDL; AG-J-40312; (2,6-diisopropyl)phenoxycarbonyl chloride; 2,6-diisopropylphenyl chloroformate; 2.6-diisopropylphenylchloroformate; 2,6-bis(isopropyl)phenoxycarbonyl chloride; 2,6-diisopropylphenyl carbonochloridate; AR-1D4737; Chlorameisensaeure-< 2,6-diisopropyl-phenylester> ; NSC115522; AC1L6QML; 2,6-diisopropylphenylchloroformate; CTK5E3608; 2,6-di(propan-2-yl)phenyl carbonochloridate;
• (2,6-Diisopropyl)phenoxycarbonyl Chloride
• NSC-115522
• 7693-49-4
• MFCD24141244
• DTXSID30297320
• AKOS020225611
• SY296915
• 2,6-Bis(isopropyl)phenoxycarbonyl chloride
• 2,6-diisopropylphenyl chloroformate
• OCXOOAMLBGDWQW-UHFFFAOYSA-N
• SCHEMBL1362427
• NSC115522
• 2,6-di(propan-2-yl)phenyl carbonochloridate

• Inchi： 1S/C13H17ClO2/c1-8(2)10-6-5-7-11(9(3)4)12(10)16-13(14)15/h5-9H,1-4H3
• InChI Key： OCXOOAMLBGDWQW-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 240.09181
• Monoisotopic Mass: 240.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes